Cas no 101-90-6 (Diglycidyl Resorcinol Ether (>85%))

• Product Name: Diglycidyl Resorcinol Ether (>85%)
• CAS No: 101-90-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 35159
• PubChem ID: 24870691
• Update Time: 2025-05-21

Diglycidyl Resorcinol Ether (>85%) Chemical and Physical Properties

Names and Identifiers

• Diglycidyl resorcinol ether
• Resorcinol diglycidyl ether
• 1,3-bis(2,3-epoxypropoxy)benzene
• 1,3-Bis(glycidyloxy)benzene
• 2,2'-[1,3-Phenylenebis(oxymethylene)]dioxirane
• 2-[[3-(oxiran-2-ylmethoxy)phenoxy]methyl]oxirane
• 1,3-Bis-(2,3-epoxy-propoxy)-benzol
• 1,3-Bis(oxiran-2-ylmethoxy)benzene
• 1,3-bis-oxiranylmethoxy-benzene
• 2,2'-[1,3-phenylenebis(oxymethylene)]bis-oxirane
• Araldite ERE 1359
• Benzene,m-bis(2,3-epoxypropoxy)
• DGRE
• diglicidyl resorcinol ether
• diglycidyl ether of resorcinol
• m-Bis(glycidyloxy)benzene
• RDGE
• Resorcinyl diglycidyl ether
• Benzene,m-bis(2,3-epoxypropoxy)- (6CI,7CI,8CI)
• 1,3-Diglycidyloxybenzene
• NSC 76621
• Resorcinolbis(2,3-epoxypropyl) ether
• Resorcinol glycidylether
• m-Bis(2,3-epoxypropoxy)benzene
• ere1359
• NCI-C54966
• diglycidyle
• DIGLYCIDYLRESORCINOL
• diglycidyl-resorcino
• ERE 1359
• aralditeere1359
• meta-Bis(glycidyloxy)benzene
• Benzene, m-bis(2,3-epoxypropoxy)-
• Resorcinol bis(2,3-epoxypropyl) ether
• Diglycidylresorcinol ether
• 2,2'-(1,3-Phenylenebis(oxymethylene))bisoxirane
• Resorcinoldiglycidylether
• Resorcinol glycidyl ether
• WLN: T3OTJ B1OR CO1-BT3OTJ
• 1,3-Bis(glycidyloxy) benzene
• DTXCID80470
• Q2956475
• Oxirane, 2,2'-(1,3-phenylenebis(oxymethylene))bis-
• EINECS 202-987-5
• Tox21_200668
• CS-0339948
• Diglycidyl resorcinol ether, technical grade
• 1,3-BENZENDIOL BIS(2-PROPENYL)ETHER BISEPOXIDE
• CAS-101-90-6
• 2,2-[1,3-Phenylenebis(oxymethylene)]dioxirane
• Oxirane, 2,2'-[1,3-phenylenebis(oxymethylene)]bis-
• NCGC00091808-04
• NCGC00258222-01
• 2-([3-(2-Oxiranylmethoxy)phenoxy]methyl)oxirane #
• Diglycidyl resorcinol ether (DGRE)
• CHEBI:82318
• 2,3-Phenylenebis(oxymethylene)]bisoxirane
• LS-14075
• FXN2Y6QZ2W
• Diglycidyl Resorcinol Ether (>85%)
• BRN 0203671
• meta-Bis(2,3-epoxypropoxy benzene)
• NCGC00091808-01
• NSC-76621
• DTXSID2020470
• C19228
• J-000515
• SCHEMBL37802
• AKOS005207195
• NCGC00091808-03
• WPYCRFCQABTEKC-UHFFFAOYSA-N
• BIS(2,3-EPOXYPROPOXY)BENZENE, M-
• FT-0768828
• 1,3-epoxypropoxy)benzene
• NCGC00091808-02
• UNII-FXN2Y6QZ2W
• DIGLYCIDYL RESORCINOL ETHER [IARC]
• 2,2'-(1,3-Phenylenebis(oxymethylene)bisoxirane)
• CCRIS 1424
• 101-90-6
• 2,2/'-[1,3-Phenylenebis(oxymethylene)]dioxirane
• NCIOpen2_003997
• NSC76621
• 1,3-BIS(2,3-EPOXYPROPOXY)BENZENE [HSDB]
• Oxirane,2'-[1,3-phenylenebis(oxymethylene)]bis-
• NS00020363
• CHEMBL1338613
• Resorcinol, diglycidyl-
• HSDB 4166

• MDL： MFCD00078378
• Inchi： 1S/C12H14O4/c1-2-9(13-5-11-7-15-11)4-10(3-1)14-6-12-8-16-12/h1-4,11-12H,5-8H2
• InChI Key： WPYCRFCQABTEKC-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC=C(C=1)OCC1CO1
• BRN： 203671

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 43.5

Experimental Properties

• Color/Form: Colorless solid, slightly phenolic odor.
• Density: 1.21 g/mL at 25 °C(lit.)
• Melting Point: 33-35°C
• Boiling Point: 172 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.542(lit.)
• Solubility: H2O: insoluble
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 43.52000
• LogP: 1.24180
• Sensitiveness: Easily absorb moisture
• FEMA: 2569
• Solubility: Not determined

Diglycidyl Resorcinol Ether (>85%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H317-H319-H341-H351-H412
• Warning Statement： P273-P280-P305 + P351 + P338
• Hazardous Material transportation number：2811
• WGK Germany：2
• Hazard Category Code： 21/22-36/38-40-43-52/53-68
• Safety Instruction： S23-S36/37-S61
• RTECS：VH1050000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R21/22; R36/38; R40; R43; R52/53; R68
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：The storage location should be close to the place used in the laboratory, so only a small amount needs to be transported. Carcinogens should be stored in only one part of the storage area, explosion-proof cold storage or freezer. This area shall be properly marked. A list should show the number of carcinogens and the date of acquisition, and the equipment allocation should be adjacent to the storage area.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Diglycidyl Resorcinol Ether (>85%)

Diglycidyl Resorcinol Ether (>85%): Properties, Applications, and Market Insights

Diglycidyl Resorcinol Ether (DGRE), with CAS No. 101-90-6, is a high-performance epoxy resin widely used in advanced industrial applications. This compound, with a purity of >85%, is known for its excellent thermal stability, chemical resistance, and adhesion properties. As industries increasingly focus on sustainable and high-performance materials, Diglycidyl Resorcinol Ether has gained attention for its versatility and reliability.

The chemical structure of DGRE features two epoxy groups attached to a resorcinol backbone, which contributes to its unique reactivity and cross-linking capabilities. This makes it a preferred choice for formulating high-strength adhesives, coatings, and composite materials. Researchers and manufacturers often search for Diglycidyl Resorcinol Ether suppliers or CAS 101-90-6 technical data to understand its compatibility with other resins and curing agents.

One of the key applications of Diglycidyl Resorcinol Ether (>85%) is in the aerospace and automotive industries, where lightweight and durable materials are essential. The compound's ability to enhance the mechanical properties of composites aligns with the growing demand for fuel-efficient vehicles and advanced aircraft components. Additionally, its use in epoxy-based adhesives is critical for bonding metals, ceramics, and plastics in high-stress environments.

In the electronics sector, DGRE is valued for its dielectric properties and thermal resistance, making it suitable for encapsulating sensitive components and manufacturing printed circuit boards (PCBs). With the rise of 5G technology and IoT devices, the demand for high-performance epoxy resins like Diglycidyl Resorcinol Ether is expected to grow significantly.

From a market perspective, the global epoxy resin industry is projected to expand due to increasing investments in infrastructure, renewable energy, and electric vehicles. Diglycidyl Resorcinol Ether CAS 101-90-6 plays a vital role in this growth, particularly in regions like Asia-Pacific, where rapid industrialization drives demand for advanced materials. Companies seeking high-purity DGRE often prioritize suppliers with stringent quality control and reliable supply chains.

Environmental considerations are also shaping the future of Diglycidyl Resorcinol Ether applications. Researchers are exploring bio-based alternatives and recycling methods to reduce the environmental impact of epoxy resins. However, DGRE remains a benchmark for performance, and innovations in its formulation continue to address sustainability challenges.

For laboratories and industrial users, handling Diglycidyl Resorcinol Ether (>85%) requires adherence to safety guidelines, including proper ventilation and personal protective equipment (PPE). While it is not classified as a hazardous material under standard regulations, its reactivity with amines and other curing agents necessitates careful storage and handling procedures.

In summary, Diglycidyl Resorcinol Ether (CAS 101-90-6) is a critical component in modern material science, offering unmatched performance in adhesives, coatings, and composites. Its role in emerging technologies and sustainable solutions ensures its relevance in the evolving industrial landscape. Whether you are a researcher, manufacturer, or supplier, understanding the properties and applications of DGRE is essential for staying competitive in today's market.